3-(4-Azidophenyl)prop-2-enoyl chloride

• CAS RN: 30405-76-6
• Molecular Formula: C9H6ClN3O
• Molecular Weight: 207.61 g/mol
• IUPAC Name: 3-(4-azidophenyl)prop-2-enoyl chloride
• InChI: InChI=1S/C9H6ClN3O/c10-9(14)6-3-7-1-4-8(5-2-7)12-13-11/h1-6H
• InChI Key: OMXLJDNGYIMGHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC(=O)Cl)N=[N+]=[N-]

Description

3-(4-Azidophenyl)prop-2-enoyl chloride is a useful research compound. Its molecular formula is C9H6ClN3O and its molecular weight is 207.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 17 g (90 millimoles) of p-azidocinnamic acid was added 53 g (450 millimoles) of thionyl chloride, and the resulting solution was refluxed with heating. When the generation of SO2 gas terminated, the reflux was stopped, after which the excess thionyl chloride was distilled off under reduced pressure to obtain 14.8 g of p-azidocinnamic acid chloride as the distillation residue.